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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1-propanol (CAS No. 1589-49-7), also known as propylene glycol methyl ether, is
a versatile solvent with a wide range of applications in various industries, including
pharmaceuticals, coatings, and cleaning agents.[1][2] Its unique combination of a hydroxyl
group and an ether linkage imparts a desirable balance of hydrophilic and lipophilic
characteristics. This guide provides an in-depth overview of the core physical properties of 3-
Methoxy-1-propanol, complete with detailed experimental protocols for their determination. All
guantitative data is summarized in structured tables for ease of reference and comparison.

Core Physical Properties

The physical characteristics of 3-Methoxy-1-propanol are crucial for its application in various
formulations and processes. A comprehensive summary of these properties is presented below.

General and Physicochemical Properties
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Property Value Source(s)
Molecular Formula C4H1002 [31141[5]
Molecular Weight 90.12 g/mol [1][3][6]
Colorless to light yellow, clear
Appearance o [31[7]
liquid
Odor Mild, sweet odor [1]
CAS Number 1589-49-7 [11[7]

| | and EI bili :

Property Value Source(s)
Boiling Point 150-153 °C [31[81I9]
Melting Point -84.2 °C (estimate) to -96.7 °C [519][10]
Flash Point 38 °C (closed cup) [31I51[7]

ical and Other Physical .

Property Value Source(s)
Density 0.940 - 0.9455 g/cm3 at 20 °C [51[11]
Refractive Index n20/D 1.413 [5][9]
Vapor Pressure 0.952 - 1.0 mmHg at 25 °C [4115][10]
Viscosity Not available [3]

Solubility Profile
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Solvent Solubility Source(s)
Water Completely miscible [B1[71[10]
Methanol Soluble [31[7]
Acetone Soluble [31[7]
Organic Solvents Miscible with a wide range [12]

Experimental Protocols for Property Determination

The accurate determination of physical properties is paramount for the safe and effective use of
chemical substances. The following sections detail the standardized methodologies for
measuring the key physical properties of 3-Methoxy-1-propanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like 3-Methoxy-1-propanol, a micro-boiling point method can be
employed, which is suitable for small sample volumes.[12][13]

Methodology:
e A small amount of the liquid (approximately 0.5 mL) is placed in a small test tube.
o A capillary tube, sealed at one end, is inverted and placed into the liquid.

e The test tube is gently heated in a controlled manner, for instance, using a Thiele tube or a
metal heating block.[13][14]

e As the temperature rises, a steady stream of bubbles will emerge from the open end of the
capillary tube.

e The heat source is then removed, and the liquid is allowed to cool.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[14]
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Measurement of Density

Density, the mass per unit volume of a substance, can be determined using several methods.
The pycnometry method is a simple and accurate technique for liquids.[4]

Methodology:
» Apycnometer, a flask of a known volume, is thoroughly cleaned, dried, and weighed.

e The pycnometer is then filled with 3-Methoxy-1-propanol, ensuring no air bubbles are
present.

e The filled pycnometer is brought to a constant temperature (e.g., 20 °C) in a water bath.
e Any excess liquid is removed, and the exterior of the pycnometer is carefully dried.
o The filled pycnometer is weighed.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. For 3-Methoxy-1-propanol, a closed-cup method such as the Pensky-Martens
or Tag Closed-Cup test is appropriate.[1][2][15]

Methodology (ASTM D56 - Tag Closed-Cup):[2][15]

» A specified volume of the sample is placed in the test cup of the Tag Closed-Cup apparatus.
[15]

e The lid is closed, and the sample is heated at a slow, constant rate.[15]
e An ignition source (a small flame) is periodically passed over an opening in the lid.[2]

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite with a brief flash.[2]
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Measurement of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when entering the liquid. An Abbe refractometer is a common instrument for this measurement.

Methodology:
o Afew drops of 3-Methoxy-1-propanol are placed on the prism of the Abbe refractometer.

e The prisms are closed and the instrument is adjusted to bring the dividing line between the
light and dark fields into sharp focus at the intersection of the crosshairs.

o The refractive index is read directly from the instrument's scale.

o The temperature is controlled, typically at 20 °C, as the refractive index is temperature-
dependent.

Viscosity Measurement

While specific viscosity data for 3-Methoxy-1-propanol was not readily available, a common
method for determining the viscosity of a liquid is through the use of a capillary viscometer.

Methodology (Ostwald Viscometer):

A known volume of 3-Methoxy-1-propanol is introduced into the viscometer.
e The liquid is drawn up into the upper bulb by suction.

e The time taken for the liquid to flow between two marked points on the capillary is measured
using a stopwatch.

e The kinematic viscosity is calculated using the flow time and the viscometer constant. The
dynamic viscosity can then be determined by multiplying the kinematic viscosity by the
density of the liquid.

Solubility Assessment

The solubility of 3-Methoxy-1-propanol in various solvents is determined by simple miscibility
tests.
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Methodology:
o Asmall, measured amount of 3-Methoxy-1-propanol is added to a test tube.

o A measured volume of the solvent (e.g., water, methanol, acetone) is added to the test tube.
[16]

e The mixture is agitated vigorously.

e The solubility is observed and recorded. A substance is considered miscible if it forms a
single, homogeneous phase with the solvent in all proportions.[3][7]

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of 3-Methoxy-1-propanol.
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Sample Preparation and Initial Checks

Obtain pure sample of 3-Methoxy-1-propanol

Visual Inspection (Color, Clarity)

Solubity Profile

Solubility in Water

Solubility in Organic Solvents (Methanol, Acetone) ‘

Density Measurement (Pycnometry) Boiling Point Determination (Micro-method) Flash Point Test (Closed-cup) Refractive Index Measurement (Abbe Refractometer) Viscosity Measurement (Capillary Viscometer)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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